Cas no 74637-16-4 (1-Piperidinecarboxylic acid, 3,5-dioxo-, ethyl ester)

• Product name: 1-Piperidinecarboxylic acid, 3,5-dioxo-, ethyl ester
• CAS No: 74637-16-4
• MF: C₈H₁₁NO₄
• MW: 185.17724
• CID: 540729
• PubChem ID: 11137817

1-Piperidinecarboxylic acid, 3,5-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3,5-dioxo-, ethyl ester
• ethyl 3,5-dioxopiperidine-1-carboxylate
• DTXSID10456554
• SCHEMBL9584501
• 74637-16-4

• Inchi： InChI=1S/C8H11NO4/c1-2-13-8(12)9-4-6(10)3-7(11)5-9/h2-5H2,1H3
• InChI Key： BCBZGXCWOJPPQY-UHFFFAOYSA-N
• SMILES： CCOC(=O)N1CC(=O)CC(=O)C1

Computed Properties

• Exact Mass: 185.06883
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68